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Compound Focus: Chloroprocaine Hydrochloride

CAS No.: 3858-89-7

Cat. No.: S523530

Fundamental Chemical and Pharmacological Profile

The table below summarizes the core properties of chloroprocaine hydrochloride:

Property Description

Chemical Name 2-diethylaminoethyl-4-amino-2-chloro-benzoate [1]

Molecular C13H19CIN,O, « HCI [2]

Formula

Molecular 307.22 g/mol [2]

Weight

Drug Class Ester local anesthetic [3] [4]

Chemical Differs from procaine by presence of a chlorine atom on the benzene ring [4]
Structure

pKa 8.7 [3] [1]

Mechanism of Reversible inhibition of voltage-gated sodium channels, increasing nerve excitation
Action threshold and slowing impulse propagation [3] [2]
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Property Description

Primary B-diethylaminoethanol and 2-chloro-4-aminobenzoic acid [2]
Metabolites

Metabolism Rapid hydrolysis by plasma pseudocholinesterase [3] [2]

Clinical Formulations and Approved Indications

Chloroprocaine is available in several concentrations, each tailored for specific anesthetic pathways.

Route of Administration

Common Formulations

Primary Clinical Indications

Infiltration & Peripheral
Nerve Block

Epidural & Caudal Block

Spinal (Intrathecal)

Ophthalmic

1%, 2% solutions [3] [4]

2%, 3% preservative-free
solutions [3] [4] [2]
1% preservative-free

solution [3] [5]

Topical gel [1] [6]

Minor surgical procedures [3] [1]

Fast-onset anesthesia, especially in
obstetrics for urgent cesarean delivery [3]

Short-duration lower extremity and
abdominal surgery (up to 40-60 mins) [3]

[5]

Ocular surface anesthesia [1]

Dosing and Pharmacokinetics in Clinical Practice

Correct dosing is critical for efficacy and safety, and varies by procedure and patient status.

Parameter Infiltration / Peripheral Block Epidural Block Spinal Anesthesia

| Maximum Single Dose | Without epinephrine: 11 mg/kg (max 800 mg) [3] [4] With epinephrine
(1:200,000): 14 mg/kg (max 1000 mg) [3] [4] | Typical volume: 15-25 mL of 2-3% solution (300-750 mg)
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[4] | Common dose: 40-50 mg [3] [5] | | Onset of Action | Within 6-12 minutes [4] [2] | Rapid, within 6-12
minutes [2] | Very rapid, 3-5 minutes [1] | | Duration of Action | Without epinephrine: 30-60 minutes [4]
With epinephrine: 60-90 minutes [4] | 30-60 minutes [3] | Approximately 40 minutes (motor block) [1] |

Special Population Dosing

e Obstetric Patients: 3% solution is standard for epidural anesthesia during cesarean delivery; large

doses can be used due to low maternal and fetal toxicity [3].
e Geriatric, Debilitated, or Acutely Il Patients: Use reduced doses commensurate with age and

physical status [4] [2].
¢ Pediatric Patients (>3 years): Maximum dose of 11 mg/kg for infiltration or peripheral nerve block

[4].

Mechanism of Action and Experimental Insights

Chloroprocaine exerts its anesthetic effect by reversibly binding to the intracellular portion of voltage-gated
sodium channels in nerve membranes. This binding decreases membrane permeability to sodium ions,

inhibiting the depolarization phase of the action potential and preventing nerve impulse propagation [3] [2].

The diagram below illustrates the cellular mechanism and the concept of differential nerve blockade:
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This mechanism underlies the clinical principle of differential blockade, where different nerve fiber types
exhibit varying sensitivity. Sympathetic fibers are blocked first, followed by sensory fibers for pain and

temperature, and finally motor fibers, which are most resistant [3].

Safety, Toxicity, and Contraindications
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Aspect Key Considerations
Common Adverse Procedural pain, hypotension, bradycardia, nausea, headache [3] [5]. High
Effects neural block can cause "total spinal" anesthesia with apnea and loss of

consciousness [3].

Systemic Toxicity CNS effects (restlessness, tremors, convulsions) and cardiovascular depression
(LAST) (bradycardia, cardiac arrest) [3] [2]. Risk is low due to rapid metabolism [3].
Neurotoxicity Past neurological deficits linked to inadvertent intrathecal injection of high
(Historical) epidural doses and preservatives (sodium bisulfite, EDTA) [3] [1] [7]. Modern

preservative-free formulations have a much-improved safety profile [3] [7].

Contraindications Known allergy to PABA (para-aminobenzoic acid) or ester local anesthetics [3]
[4] [5]. Not for intravenous regional anesthesia [5].

Important Use with caution in patients with cardiac conduction issues, severe hepatic
Precautions disease, pseudocholinesterase deficiency, or in debilitated/elderly patients [2]

[5].

Research and Development Insights

Comparative Clinical Performance

Recent studies reinforce chloroprocaine's role in fast-track anesthesia. A 2025 retrospective cohort study

compared chloroprocaine and bupivacaine for spinal anesthesia in short-duration surgery [7].

¢ Primary Outcome: Time from Post-Anesthesia Care Unit (PACU) admission to discharge was 36
minutes shorter with chloroprocaine, though not statistically significant (p=0.07) [7].

¢ Key Secondary Outcome: Time to meeting PACU discharge criteria was significantly shorter (48
minutes, p<0.001) for the chloroprocaine cohort, demonstrating more rapid recovery of physiological
function [7].

Analytical and Formulation Development
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A patent detailing topical chloroprocaine formulations outlines a methodology for creating a stable, sterile

ophthalmic gel, involving [6]:

¢ Solution Preparation: Dissolving chloroprocaine HCI in purified water.

e Gel Formation: Adding a thickening agent (e.g., hydroxyethyl cellulose) under controlled stirring.

¢ pH Adjustment: Modifying pH to a target range (e.g., 4.0-6.0) to optimize stability.

¢ Sterilization and Packaging: Using aseptic filtration and packaging under a nitrogen atmosphere to
minimize oxidative degradation [6].

Chloroprocaine's rapid metabolism and short duration make it an excellent candidate for procedures
requiring quick recovery. Its recent reintroduction in preservative-free forms has revitalized its use in spinal
anesthesia, addressing historical safety concerns while meeting the demand for efficient ambulatory

anesthesia [3] [7].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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